Cas no 28320-31-2 (2-Bromo-9,9-dimethylfluorene)

2-Bromo-9,9-dimethylfluorene structure
2-Bromo-9,9-dimethylfluorene structure
Product Name:2-Bromo-9,9-dimethylfluorene
CAS No:28320-31-2
MF:C15H13Br
MW:273.167723417282
MDL:MFCD09261272
CID:53315
PubChem ID:10945606
Update Time:2025-09-18

2-Bromo-9,9-dimethylfluorene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-9,9-dimethylfluorene
    • 9,9-Dimethyl-2-bromofluorenone
    • 2-bromo-9,9-dimethyl-fluororene
    • 2-Bromo-9,9-dimethylfluuoren
    • 2-BROMO-9,9-DIMETHYLFLUOROENE
    • 2-bromio-9,9-dimethylfluorene
    • 2-bromo-9,9-dimethyl-9-fluorene
    • 2-BROMO-9,9-DIMETHYL-9H-FLUORENE
    • 9,9-dimethyl-2-bromofluorene
    • Fluorene,2-bromo-9,9-dimethyl- (8CI)
    • 9H-Fluorene, 2-bromo-9,9-dimethyl-
    • KSC494Q3R
    • AMFR0007
    • MBHPOBSZPYEADG-UHFFFAOYSA-N
    • SBB059717
    • TRA0025395
    • OL10050
    • R491
    • OR30
    • EN300-332688
    • CS-W003603
    • A847657
    • 2-Bromo-9,9-dimethylfluorene, 97%
    • A21222
    • B3894
    • MFCD09261272
    • Q-101180
    • AM20040090
    • AC-4891
    • SY312816
    • SCHEMBL24408
    • 28320-31-2
    • DTXSID50449349
    • 1910057-43-0
    • AKOS015835420
    • 2-Bromo-9,9-dimethyl-d3-9H-fluorene
    • FT-0650166
    • AS-2034
    • DB-027890
    • MDL： MFCD09261272
    • Inchi： 1S/C15H13Br/c1-15(2)13-6-4-3-5-11(13)12-8-7-10(16)9-14(12)15/h3-9H,1-2H3
    • InChI Key： MBHPOBSZPYEADG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

  • Exact Mass: 272.02000
  • Monoisotopic Mass: 272.02006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: A white crystal
  • Density: 1.346
  • Melting Point: 67.0 to 71.0 deg-C
  • Boiling Point: 190°C/2mmHg(lit.)
  • Flash Point: 165.1 °C
  • Refractive Index: 1.615
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 0.00000
  • LogP: 4.75540

2-Bromo-9,9-dimethylfluorene Security Information

  • Symbol: GHS09
  • Prompt：warning
  • Hazard Statement： H411
  • Warning Statement： P273
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 51/53
  • Safety Instruction： 61
  • Hazardous Material Identification： N

2-Bromo-9,9-dimethylfluorene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-9,9-dimethylfluorene Pricemore >>

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2-Bromo-9,9-dimethylfluorene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:28320-31-2)2-Bromo-9,9-dimethylfluorene
Order Number:A21222
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):278.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:28320-31-2)2-Bromo-9,9-dimethylfluorene
Order Number:1635745;sfd6422
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:28320-31-2)2-溴-9,9-二甲基芴
Order Number:LE1635745
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:30
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28320-31-2)2-Bromo-9,9-dimethylfluorene
A21222
Purity:99%
Quantity:500g
Price ($):278.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:28320-31-2)2-Bromo-9,9-dimethylfluorene
1635745;sfd6422
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email